Cas no 876-78-8 (8-chloro-1h-cinnoline-4-thione)

• Product Name: 8-chloro-1h-cinnoline-4-thione
• CAS No: 876-78-8
• MF: C₈H₅ClN₂S
• MW: 196.656698942184
• CID: 1915719
• PubChem ID: 819808
• Update Time: 2025-04-21

8-chloro-1h-cinnoline-4-thione Chemical and Physical Properties

Names and Identifiers

• 8-chloro-1h-cinnoline-4-thione
• NCIOpen2_000941
• AC1LGE5V
• 8-chlorocinnoline-4-thiol
• 8-Chlor-4-mercapto-cinnolin
• NSC77848
• CTK5F8886
• 8-Chloro-4-cinnolinethiol
• AC1Q3P6A
• AM-944/40948030
• 876-78-8
• 5TZR5H69YN
• NSC 77848
• AKOS006280089
• DTXSID00236509
• 4-CINNOLINETHIOL, 8-CHLORO-
• NSC-77848
• UNII-5TZR5H69YN
• 8-Chloro-4-cinnolinyl hydrosulfide
• DTXCID80159000

• Inchi： 1S/C8H5ClN2S/c9-6-3-1-2-5-7(12)4-10-11-8(5)6/h1-4H,(H,11,12)
• InChI Key： AQXDOQXHWJPTQG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(C=NNC=21)=S

Computed Properties

• Exact Mass: 195.986197
• Monoisotopic Mass: 195.986197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5
• XLogP3: 2.5

Experimental Properties

• Density: 1.49
• Boiling Point: 331.3°C at 760 mmHg
• Flash Point: 154.1°C
• Refractive Index: 1.726
• PSA: 64.58000
• LogP: 2.57190